Cas no 50823-24-0 (Adenosine, 2-(pentylthio)-)

• Product name: Adenosine, 2-(pentylthio)-
• CAS No: 50823-24-0
• MF: C₁₅H₂₃N₅O₄S
• MW: 369.43922162056
• CID: 1569532

Adenosine, 2-(pentylthio)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-(pentylthio)-

• Inchi： 1S/C15H23N5O4S/c1-2-3-4-5-25-15-18-12(16)9-13(19-15)20(7-17-9)14-11(23)10(22)8(6-21)24-14/h7-8,10-11,14,21-23H,2-6H2,1H3,(H2,16,18,19)/t8-,10-,11-,14-/m1/s1
• InChI Key： YEELQEVZYSNSHF-IDTAVKCVSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=C(SCCCCC)N=3)N)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 369.14729

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Melting Point: 177 °C (decomp)
• Boiling Point: 720.5±70.0 °C(Predicted)
• PSA: 139.54
• pka: 13.08±0.70(Predicted)